Creatine monohydrate
CAS No.: 6020-87-7
VCID: VC0196170
Molecular Formula: C4H9N3O2
Molecular Weight: 131.13 g/mol
* For research use only. Not for human or veterinary use.

Description | Creatine monohydrate is the most widely used form of creatine supplements . Creatine itself is a naturally occurring chemical in the body, as well as in red meat and seafood, often taken to improve athletic performance and muscle mass . It comprises three amino acids: glycine, arginine, and methionine . Primarily stored in muscle tissue, creatine facilitates the recycling of adenosine triphosphate (ATP), the body's primary energy source, particularly in muscle and brain tissue . It achieves this by converting adenosine diphosphate (ADP) back into ATP through the donation of phosphate groups . Creatine is synthesized mainly in the liver and kidneys and is not considered an essential nutrient since the body can produce it . As a fuel source, creatine, specifically in its phosphate-bonded form (phosphocreatine), serves as the body's first energy choice for anaerobic activities like weightlifting . During quick muscle contractions, the body borrows a phosphate molecule from phosphocreatine to create ATP . Once the muscle's phosphocreatine stores deplete, the body turns to other sources, such as glucose or fats, to produce ATP . Creatine monohydrate, consisting of creatine with one water molecule attached, is typically around 88-90% creatine by weight . Supplementation with creatine monohydrate increases muscle performance during short-duration, high-intensity resistance exercises . Creatine's benefits extend beyond athletic performance; it has potential therapeutic applications in various health-related conditions, including diabetes, sarcopenia, osteoporosis, and cardiovascular health . While creatine monohydrate is the most studied form, other forms exist, such as creatine ethyl ester, which has not demonstrated additional benefits . The International Olympic Committee and the National Collegiate Athletic Association (NCAA) permit creatine use . A similar compound to creatine monohydrate is Creatine anhydrous, which is creatine without the water molecule . |
---|---|
CAS No. | 6020-87-7 |
Product Name | Creatine monohydrate |
Molecular Formula | C4H9N3O2 |
Molecular Weight | 131.13 g/mol |
IUPAC Name | 2-[carbamimidoyl(methyl)amino]acetic acid |
Standard InChI | InChI=1S/C4H9N3O2/c1-7(4(5)6)2-3(8)9/h2H2,1H3,(H3,5,6)(H,8,9) |
Standard InChIKey | CVSVTCORWBXHQV-UHFFFAOYSA-N |
SMILES | CN(CC(=O)O)C(=N)N.O |
Canonical SMILES | CN(CC(=O)O)C(=N)N |
Synonyms | Creatine hydrate; 2-(1-Methylguanidino)acetic acid hydrate; Creatine, monohydrate; Creatinemonohydrate |
PubChem Compound | 586 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume